Cas no 5488-16-4 (H2DHBDA)

H2DHBDA Properties

Names and Identifiers

• 1,4-Benzenediaceticacid, 2,5-dihydroxy-
• 2-[4-(carboxymethyl)-2,5-dihydroxyphenyl]acetic acid
• 2,5-DIHYDROXY-1,4-BENZENEDIACETIC ACID
• 2,2'-(2,5-Dihydroxy-1,4-phenylene)diacetic acid
• NSC30144
• 2,5-Dihydroxy-p-benzenediacetic acid
• 1,4-Benzenediacetic acid, 2,5-dihydroxy-
• 2,5-Dihydroxy-1,4-benzenediaceticacid
• NCIStruc2_000527
• NCIStruc1_000376
• Oprea1_760931
• MCLKERLHVBEZIW-UHFFFAOYSA-N
• BBL104209
• NC
• H2DHBDA
• CHEMBL229300
• FT-0654291
• (4-carboxymethyl-2,5-dihydroxy-phenyl)-acetic acid
• NS00033205
• 2,5-dihydroxy-1,4-benzenediacetate
• AI3-19382
• FT-0610377
• 4-OXO-3-PHENETHYL-10-OXA-3-AZA-TRICYCLO[5.2.1.0(1,5)]DEC-8-ENE-6-CARBOXYLICACID
• AS-76256
• NCGC00096483-01
• AKOS004114725
• A830392
• InChI=1/C10H10O6/c11-7-1-5(3-9(13)14)8(12)2-6(7)4-10(15)16/h1-2,11-12H,3-4H2,(H,13,14)(H,15,16
• GEO-01099
• SRN4T854L5
• 2,5-dihydroxy-1,4-phenylenediacetic acid
• CS-0089368
• YSWG256
• 5488-16-4
• AMY25159
• BDBM50219492
• DTXSID10203368
• NSC 30144
• 2-2'-(2,5-Dihydroxy-1,4-phenylene)diacetic acid
• W-200423
• 2-[4-(carboxymethyl)-2,5-dihydroxy-phenyl]acetic acid
• NCGC00013367-02
• NSC-30144
• D74879
• 1,4-Benzenediacetic acid, 2,5-dihydroxy-; 2-[4-(carboxymethyl)-2,5-dihydroxyphenyl]acetic acid;
• NCI60_002526
• EINECS 226-819-5
• 2-[4-(carboxymethyl)-2,5-dihydroxyphenyl]essigsäure
• 2,2'-(2,5-Dihydroxy-1,4-phenylene)diaceticacid
• SCHEMBL502877
• MFCD00004325
• NCGC00013367
• 2,5-Dihydroxy -1,4-benzenediacetic acid
• [4-(carboxymethyl)-2,5-dihydroxyphenyl]acetic acid
• STL558072
• 2,2'-(2,5-dihydroxybenzene-1,4-diyl)diacetic acid
• p-Benzenediacetic acid, 2,5-dihydroxy-
• +Expand

• MDL： MFCD00004325
• InChIKey： MCLKERLHVBEZIW-UHFFFAOYSA-N
• Inchi： 1S/C10H10O6/c11-7-1-5(3-9(13)14)8(12)2-6(7)4-10(15)16/h1-2,11-12H,3-4H2,(H,13,14)(H,15,16)
• SMILES： O([H])C1C([H])=C(C([H])([H])C(=O)O[H])C(=C([H])C=1C([H])([H])C(=O)O[H])O[H]

Computed Properties

• Exact Mass: 226.047738g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.047738g/mol
• Monoisotopic Mass: 226.047738g/mol
• Topological Polar Surface Area: 115Ų
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 27
• Surface Charge: 0

Experimental Properties

• LogP: 0.35200
• PSA: 115.06000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 327.79°C (rough estimate)
• Melting Point: 281-283 °C (dec.) (lit.)
• Flash Point: 315.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.4225 (rough estimate)

H2DHBDA Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

H2DHBDA Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%